Cas no 953905-37-8 (2-4-(3-methylbutoxy)phenylethanamine)

• Product Name: 2-4-(3-methylbutoxy)phenylethanamine
• CAS No: 953905-37-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 3165586
• PubChem ID: 16786544
• Update Time: 2025-06-13

2-4-(3-methylbutoxy)phenylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3-methylbutoxy)phenyl]ethanamine,hydrochloride
• CHEMBL4917350
• 2-[4-(3-methylbutoxy)phenyl]ethanamine
• NCGC00325990-01
• AB01321158-02
• STL069494
• AKOS000139733
• 953905-37-8
• 2-4-(3-methylbutoxy)phenylethanamine

• MDL： MFCD09733304
• Inchi： 1S/C13H21NO/c1-11(2)8-10-15-13-5-3-12(4-6-13)7-9-14/h3-6,11H,7-10,14H2,1-2H3
• InChI Key： NCPITIFPCVNRLO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCN)CCC(C)C

Computed Properties

• Exact Mass: 207.162314293Da
• Monoisotopic Mass: 207.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.3Ų

Additional information on 2-4-(3-methylbutoxy)phenylethanamine

Introduction to 2-4-(3-methylbutoxy)phenylethanamine (CAS No. 953905-37-8)

2-4-(3-methylbutoxy)phenylethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 953905-37-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a phenyl ring substituted with an amine group and an ethyl chain terminated by a butoxy moiety, exhibits unique structural and functional properties that make it of significant interest for various applications.

The molecular structure of 2-4-(3-methylbutoxy)phenylethanamine consists of a benzene ring connected to an ethylamine derivative through an oxygenated side chain. The presence of the 3-methylbutoxy group introduces steric hindrance and lipophilicity, which can influence its solubility, metabolic stability, and interaction with biological targets. This structural feature is particularly relevant in the context of drug design, where optimizing physicochemical properties is crucial for achieving desired pharmacokinetic profiles.

In recent years, the compound has been studied for its potential role in medicinal chemistry, particularly as a precursor or intermediate in the synthesis of more complex molecules. The amine functionality provides a reactive site for further chemical modifications, enabling the development of novel pharmacophores. Researchers have explored its utility in creating derivatives with enhanced binding affinity or altered pharmacological activity, making it a valuable building block in synthetic chemistry.

One of the most compelling aspects of 2-4-(3-methylbutoxy)phenylethanamine is its potential application in modulating biological pathways. Preliminary studies suggest that this compound may interact with specific enzymes or receptors, although further investigation is required to fully elucidate its mechanism of action. The phenyl ring and the butoxy substituent contribute to its ability to penetrate biological membranes, which is a critical factor for compounds intended for systemic administration.

The synthesis of 2-4-(3-methylbutoxy)phenylethanamine involves multi-step organic reactions, typically starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic routes highlight the compound's feasibility for large-scale production, which is essential for both academic research and industrial applications.

From a regulatory perspective, 2-4-(3-methylbutoxy)phenylethanamine (CAS No. 953905-37-8) is subject to standard chemical safety protocols to ensure handling and storage are conducted under appropriate conditions. While not classified as a hazardous material under current regulations, proper laboratory practices are recommended to mitigate any potential risks associated with organic chemicals.

The compound's relevance extends beyond pharmaceutical applications; it has also been explored in agrochemical research as a potential intermediate in the synthesis of plant growth regulators or pest control agents. The unique combination of functional groups makes it a versatile molecule capable of serving multiple roles across different scientific disciplines.

Recent advancements in computational chemistry have enabled more accurate predictions of the behavior of 2-4-(3-methylbutoxy)phenylethanamine, including its interactions with biological targets and environmental degradation pathways. These computational models assist researchers in designing experiments more efficiently and reduce the need for extensive trial-and-error approaches in laboratory settings.

In conclusion, 2-4-(3-methylbutoxy)phenylethanamine (CAS No. 953905-37-8) represents a promising compound with diverse applications in chemical synthesis and biomedical research. Its structural features offer opportunities for developing novel therapeutic agents while serving as a valuable intermediate in various industrial processes. Continued research into its properties and potential applications will likely expand its utility further into new scientific frontiers.